Cas no 139996-65-9 (4-Quinazolinamine, 2-chloro-N-ethyl-N-phenyl-)

• Product Name: 4-Quinazolinamine, 2-chloro-N-ethyl-N-phenyl-
• CAS No: 139996-65-9
• MF: C₁₆H₁₄ClN₃
• MW: 283.755462169647
• CID: 1291910
• PubChem ID: 10016703
• Update Time: 2025-04-20

4-Quinazolinamine, 2-chloro-N-ethyl-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, 2-chloro-N-ethyl-N-phenyl-
• DB-423307
• 139996-65-9
• 2-chloro-N-ethyl-N-phenyl-4-Quinazolinamine,
• SCHEMBL3122164
• AKOS012859025

• Inchi： 1S/C16H14ClN3/c1-2-20(12-8-4-3-5-9-12)15-13-10-6-7-11-14(13)18-16(17)19-15/h3-11H,2H2,1H3
• InChI Key： NKAWGMCGCIZFJM-UHFFFAOYSA-N
• SMILES： ClC1=NC2C=CC=CC=2C(=N1)N(C1C=CC=CC=1)CC

Computed Properties

• Exact Mass: 283.08782
• Monoisotopic Mass: 283.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29Ų

Experimental Properties

• PSA: 29.02